Cas no 886921-15-9 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide)

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide is a specialized benzothiazole-derived compound featuring a sulfonyl-substituted benzamide moiety. Its structural design incorporates a dimethyl-benzothiazole core, enhancing stability and potential reactivity in synthetic applications. The ethanesulfonyl group contributes to its distinct electronic properties, making it useful in medicinal chemistry and material science research. This compound may serve as an intermediate in the development of bioactive molecules or functional materials due to its modular framework. Its well-defined molecular architecture allows for precise modifications, facilitating targeted studies in drug discovery or organic synthesis. The compound's purity and synthetic reproducibility are critical for consistent experimental outcomes.

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide structure

886921-15-9 structure

Product Name:N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide

CAS No:886921-15-9

MF:C₁₈H₁₈N₂O₃S₂

MW:374.477121829987

CID:5483568

Update Time:2025-06-08

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide
- N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide
- Inchi： 1S/C18H18N2O3S2/c1-4-25(22,23)14-7-5-6-13(10-14)17(21)20-18-19-15-11(2)8-9-12(3)16(15)24-18/h5-10H,4H2,1-3H3,(H,19,20,21)
- InChI Key： SHISOYAYYKBTEP-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=C(C)C=CC(C)=C2S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2647-0729-2μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2647-0729-5μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2647-0729-10μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2647-0729-20μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2647-0729-1mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2647-0729-2mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2647-0729-3mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2647-0729-4mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2647-0729-5mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2647-0729-10mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide	886921-15-9	90%+	10mg	$79.0	2023-05-16

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS No. 886921-15-9): A Comprehensive Overview

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS No. 886921-15-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide features a benzothiazole ring system substituted with methyl groups at positions 4 and 7, and an ethanesulfonyl group attached to the benzene ring. This specific arrangement of functional groups imparts distinct physicochemical properties that contribute to its biological activity.

Recent studies have highlighted the potential of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Furthermore, research has shown that N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide exhibits potent antimicrobial activity against a range of bacterial strains. This property is particularly valuable in the context of increasing antibiotic resistance, as it offers a potential alternative or adjunct therapy to conventional antibiotics.

In addition to its anti-inflammatory and antimicrobial properties, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide has also been investigated for its anticancer potential. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide has been studied to ensure its suitability for therapeutic use. Data from animal models suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development.

To further explore the therapeutic potential of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, with no major adverse effects reported.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS No. 886921-15-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.